N-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)tryptophan

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonylamino)-3-(1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C19H18N2O6S/c22-19(23)16(9-12-11-20-15-4-2-1-3-14(12)15)21-28(24,25)13-5-6-17-18(10-13)27-8-7-26-17/h1-6,10-11,16,20-21H,7-9H2,(H,22,23)
• InChI Key: MGGULMIQVXJROP-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NC(CC3=CNC4=CC=CC=C43)C(=O)O
• Molecular Formula: C19H18N2O6S
• Molecular Weight: 402.4 g/mol
• CAS No.: 1008587-24-3

Description

N-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)tryptophan is a useful research compound. Its molecular formula is C19H18N2O6S and its molecular weight is 402.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Cytotoxicity Studies

N-alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides, including N-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)tryptophan derivatives, have been researched for their antibacterial properties and cytotoxicity. They demonstrated biofilm inhibitory action against Escherichia coli and Bacillus subtilis, with some compounds showing suitable inhibitory action against these bacterial strains. Moreover, these compounds displayed mild cytotoxicity (Abbasi et al., 2020).

Potential Therapeutic Agents for Alzheimer's and Diabetes

Some N-(alkyl/aralkyl)-N-(2,3-dihydro-1,4-benzodioxan-6-yl)-4-chlorobenzenesulfonamides were synthesized and evaluated for their potential as therapeutic agents for Alzheimer's disease and Type-2 Diabetes. Certain derivatives exhibited moderate inhibitory potential against acetylcholinesterase and α-glucosidase enzymes, indicating their potential therapeutic value (Abbasi et al., 2019).

Anti-inflammatory and Antibacterial Properties

N-(Alkyl/aralkyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methylbenzenesulfonamides showed promising results in antibacterial and anti-inflammatory research. These compounds exhibited good inhibitory activity against various bacterial strains and decent inhibition against lipoxygenase enzyme, suggesting their potential as therapeutic agents for inflammatory diseases (Abbasi et al., 2017).

Enzyme Inhibitory Studies

N-Substituted (2,3-Dihydro-1,4-Benzodioxin-6-YL)Benzenesulfonamide derivatives have been studied for their antibacterial potential and inhibitory activity against lipoxygenase enzyme. These studies help in understanding the therapeutic potential of these compounds in various medical applications (Abbasi et al., 2017).

Indoleamine 2,3-Dioxygenase Inhibition

Phenyl Benzenesulfonylhydrazides, related to this compound, have been identified as potent in vitro inhibitors of indoleamine 2,3-dioxygenase. This inhibition is significant in the context of cancer immunotherapy, indicating the potential pharmaceutical application of these compounds (Lin et al., 2016).